Cas no 206559-60-6 (2,3-Dimethyl-4-methoxyphenylacetonitrile)
2,3-Dimethyl-4-methoxyphenylacetonitrile is a specialized organic compound featuring a phenylacetonitrile core substituted with methyl and methoxy functional groups. Its molecular structure, characterized by the nitrile group and aromatic ring substitutions, makes it a valuable intermediate in synthetic organic chemistry, particularly in the preparation of pharmaceuticals, agrochemicals, and fine chemicals. The methoxy and dimethyl groups enhance its reactivity in electrophilic aromatic substitution and nucleophilic addition reactions. This compound is typically utilized in controlled environments due to its precise reactivity profile. Its stability under standard conditions and well-defined synthetic pathways contribute to its reliability in multi-step organic synthesis.
206559-60-6 structure
Product Name:2,3-Dimethyl-4-methoxyphenylacetonitrile
CAS No:206559-60-6
MF:C11H13NO
MW:175.227022886276
MDL:MFCD00060296
CID:825226
PubChem ID:594894
Update Time:2025-05-21
2,3-Dimethyl-4-methoxyphenylacetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2,3-Dimethyl-4-methoxyphenylacetonitrile
- 2-(4-methoxy-2,3-dimethylphenyl)acetonitrile
- AKOS006343934
- DTXSID90344182
- SCHEMBL954640
- (4-Methoxy-2,3-dimethylphenyl)acetonitrile
- Benzeneacetonitrile, 4-methoxy-2,3-dimethyl-
- DB-019779
- (4-methoxy-2,3-dimethyl-phenyl)-acetonitrile
- (4-Methoxy-2,3-dimethylphenyl)acetonitrile #
- 206559-60-6
- MFCD00060296
- 2-(4-methoxy-2,3-dimethyl-phenyl)-acetonitrile
-
- MDL： MFCD00060296
- Inchi： 1S/C11H13NO/c1-8-9(2)11(13-3)5-4-10(8)6-7-12/h4-5H,6H2,1-3H3
- InChI Key： VJYKILPDSJBHEA-UHFFFAOYSA-N
- SMILES： O(C)C1=CC=C(CC#N)C(C)=C1C
Computed Properties
- Exact Mass: 175.10000
- Monoisotopic Mass: 175.099714038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 33Ų
Experimental Properties
- Melting Point: 77-80°C
- PSA: 33.02000
- LogP: 2.37808
2,3-Dimethyl-4-methoxyphenylacetonitrile Security Information
-
Hazardous Material Identification：
- HazardClass：IRRITANT, IRRITANT-HARMFUL
2,3-Dimethyl-4-methoxyphenylacetonitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
2,3-Dimethyl-4-methoxyphenylacetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 135300-1g |
2,3-Dimethyl-4-methoxyphenylacetonitrile |
206559-60-6 | 98% | 1g |
￡54.00 | 2022-02-28 | |
| Fluorochem | 135300-5g |
2,3-Dimethyl-4-methoxyphenylacetonitrile |
206559-60-6 | 98% | 5g |
￡219.00 | 2022-02-28 | |
| TRC | D474978-50mg |
2,3-Dimethyl-4-methoxyphenylacetonitrile |
206559-60-6 | 50mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D474978-100mg |
2,3-Dimethyl-4-methoxyphenylacetonitrile |
206559-60-6 | 100mg |
$ 65.00 | 2022-06-05 | ||
| TRC | D474978-500mg |
2,3-Dimethyl-4-methoxyphenylacetonitrile |
206559-60-6 | 500mg |
$ 115.00 | 2022-06-05 | ||
| abcr | AB150598-1 g |
2,3-Dimethyl-4-methoxyphenylacetonitrile, 98%; . |
206559-60-6 | 98% | 1g |
€136.60 | 2023-05-09 | |
| abcr | AB150598-5 g |
2,3-Dimethyl-4-methoxyphenylacetonitrile, 98%; . |
206559-60-6 | 98% | 5g |
€384.80 | 2023-05-09 | |
| Cooke Chemical | BD3614548-25g |
2-(4-Methoxy-2,3-dimethylphenyl)acetonitrile |
206559-60-6 | 95+% | 25g |
RMB 3125.60 | 2025-02-20 | |
| abcr | AB150598-1g |
2,3-Dimethyl-4-methoxyphenylacetonitrile, 98%; . |
206559-60-6 | 98% | 1g |
€136.60 | 2025-02-27 | |
| abcr | AB150598-5g |
2,3-Dimethyl-4-methoxyphenylacetonitrile, 98%; . |
206559-60-6 | 98% | 5g |
€384.80 | 2025-02-27 |
2,3-Dimethyl-4-methoxyphenylacetonitrile Related Literature
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
206559-60-6 (2,3-Dimethyl-4-methoxyphenylacetonitrile) Related Products
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